Cas no 82152-65-6 (Leucine-1-13C(9CI))

• Product Name: Leucine-1-13C(9CI)
• CAS No: 82152-65-6
• MF: C₆H₁₃NO₂
• MW: 132.165576696396
• CID: 720920
• PubChem ID: 10176156
• Update Time: 2025-04-19

Leucine-1-13C(9CI) Chemical and Physical Properties

Names and Identifiers

• Leucine-1-13C(9CI)
• DL-Leucine-1-13C
• HY-B1674S2
• DTXSID60436381
• CS-0379554
• ( inverted exclamation markA)-Leucine-13C-1
• 82152-65-6
• 2-amino-4-methyl(113C)pentanoic acid
• DL-Leucine-1-13C, 99 atom % 13C
• starbld0016598

• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/i6+1
• InChI Key： ROHFNLRQFUQHCH-PTQBSOBMSA-N
• SMILES： O[13C](C(CC(C)C)N)=O

Computed Properties

• Exact Mass: 132.097983493g/mol
• Monoisotopic Mass: 132.097983493g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 293-296 °C (subl.)(lit.)
• Solubility: Not determined

Leucine-1-13C(9CI) Security Information

• WGK Germany：3